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Abstract: This technical guide provides a detailed exploration of Acid Orange 74 (C.I. 18745), a significant member of the metal-complex monoazo dy

subsequent metallization. Furthermore, it establishes a comprehensive framework for the structural and spectral characterization of the synthesized c

Resonance (NMR) Spectroscopy. The causality behind experimental choices, self-validating protocols, and practical applications are discussed to pro

Introduction to Acid Orange 74
Acid Orange 74, identified by the Colour Index number 18745 and CAS number 10127-27-2, is a pre-metallized acid dye.[1] Its molecular structure is 

structural feature that imparts superior properties to the dye, most notably high lightfastness, making it highly valuable for specific industrial applicatio

such as wool and silk, as well as polyamides like nylon.[1][2] It also finds applications in coloring leather and anodized aluminum.[1][4]
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Synthesis Pathway: A Three-Stage Protocol
The synthesis of azo dyes is a cornerstone of organic chemistry, proceeding through a well-established two-step reaction sequence, followed by a cru

ensure the stability of reactive intermediates and maximize yield.

Stage 1: Diazotization of the Aromatic Amine
The synthesis begins with the conversion of a primary aromatic amine into a highly reactive diazonium salt. This process, known as diazotization, invo

Starting Amine: 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid.[2][4]

Reagents: Sodium nitrite (NaNO₂) and a strong mineral acid (e.g., hydrochloric acid, HCl).[6]

Causality: The reaction is performed at a low temperature, typically between 0-5 °C. This is a critical parameter because diazonium salts are thermally

to generate the necessary nitrous acid from sodium nitrite and to maintain a pH that favors the formation and stability of the diazonium cation.[6]

Experimental Protocol: Diazotization

Prepare a solution of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid in water containing concentrated hydrochloric acid.

Cool this solution to 0-5 °C in an ice-water bath with continuous stirring.

Separately, prepare an aqueous solution of sodium nitrite.
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Slowly add the sodium nitrite solution dropwise to the chilled amine solution, ensuring the temperature does not rise above 5 °C.[7]

Continue stirring for an additional 15-20 minutes after the addition is complete to ensure the reaction proceeds to completion. The resulting solution

Stage 2: Electrophilic Aromatic Substitution (Azo Coupling)
The newly formed diazonium salt is a weak electrophile that reacts with an electron-rich "coupling agent" to form the stable azo compound. This is a c

Coupling Agent: 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.[2][4]

Causality: The coupling agent must be an activated aromatic compound, typically a phenol, naphthol, or, in this case, a pyrazolone derivative, which p

derivatives is typically faster under mildly alkaline conditions, which deprotonates the hydroxyl group, making the ring system even more nucleophilic.

Experimental Protocol: Azo Coupling

In a separate vessel, dissolve 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one in a dilute aqueous alkaline solution (e.g., sodium hydroxide or sodium carb

Cool this solution to 0-5 °C in an ice-water bath.

Slowly add the previously prepared cold diazonium salt solution to the coupling agent solution with vigorous stirring.[7]

An immediate color change and the formation of a precipitate should be observed, indicating the formation of the azo dye.

Maintain the low temperature and continue stirring for 30-60 minutes to ensure complete coupling.[7]

Stage 3: Metallization with Chromium
To produce the final Acid Orange 74, the azo dye intermediate is converted into a stable chromium complex. This chelation enhances the dye's fastne

Causality: The azo dye molecule contains functional groups (hydroxyl, azo nitrogen) positioned to act as ligands, forming strong coordinate bonds wit

Experimental Protocol: Metallization

The crude azo dye from Stage 2 is suspended in an aqueous solution.

A chromium source (e.g., a chromium salt) and a complexing agent like formic acid are added.

The mixture is heated, for instance at 130 °C for several hours, to facilitate the formation of the chrome complex.[2][4][10]

Upon completion, the reaction mixture is cooled, and the final metal-complex dye is isolated.

Purification
The synthesized dye often contains inorganic salts and unreacted starting materials. Purification is typically achieved by "salting out," where the addit

solution to remove impurities, and dried. For higher purity, techniques like recrystallization or column chromatography may be employed.[12]
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Stage 1: Diazotization

3-Amino-2-hydroxy-
5-nitrobenzenesulfonic acid

NaNO₂ + HCl (aq)
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Caption: Synthesis workflow for Acid Orange 74 dye.

Structural and Spectral Characterization
Confirming the identity and purity of the synthesized Acid Orange 74 is a critical self-validating step. A multi-technique approach provides the most co

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is used to analyze the electronic transitions within the dye molecule. The extended conjugated system of aromatic rings connect

is typically recorded in a suitable solvent (e.g., water or ethanol), and the wavelength of maximum absorbance (λmax) is determined. This value is a k
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Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is an indispensable tool for identifying the functional groups present in the synthesized molecule.[14] A sample of the dry dye pow

Expected Characteristic FTIR Absorption Bands

Wavenumber (cm⁻¹) Vibrational Mode

3400-3200 (broad) O-H stretch

~1600, ~1480 C=C stretch

~1670 C=O stretch

~1520, ~1350 N-O asymmetric/symmetric stretch

~1450 N=N stretch

~1180, ~1040 S=O asymmetric/symmetric stretch

Note: The N=N stretch is often weak and can be difficult to definitively assign as it may overlap with aromatic C=C stretching vibrations.

Nuclear Magnetic Resonance (¹H NMR) Spectroscopy
¹H NMR spectroscopy provides detailed information about the chemical environment of hydrogen atoms in the molecule, allowing for an unambiguous

protons, the methyl group protons, and any other protons present, with chemical shifts and splitting patterns characteristic of the Acid Orange 74 struc
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Caption: Workflow for the analytical characterization of Acid Orange 74.

Applications and Safety
Key Applications
As a metal-complex dye, Acid Orange 74 exhibits excellent fastness properties, making it suitable for applications where durability to light and washin

Textiles: Primarily used for dyeing wool, silk, and polyamide fibers.[1][2]

Leather: Employed in leather finishing.[3][15][16]

Other Industrial Uses: Used in wood stains, printing inks, and the coloring of anodized aluminum.[2][3][15]

Safety and Handling
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Proper laboratory safety protocols must be observed during the synthesis and handling of Acid Orange 74 and its precursors.

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, and a lab coat are mandatory.[17]

Ventilation: All procedures should be performed in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[17]

Handling: Avoid contact with skin and eyes. Minimize dust generation. In case of contact, flush the affected area with copious amounts of water.[17
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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